(2-Methylpyridin-3-yl)(4-(pyridin-4-yloxy)piperidin-1-yl)methanone

• IUPAC Name: (2-methylpyridin-3-yl)-(4-pyridin-4-yloxypiperidin-1-yl)methanone
• InChI: InChI=1S/C17H19N3O2/c1-13-16(3-2-8-19-13)17(21)20-11-6-15(7-12-20)22-14-4-9-18-10-5-14/h2-5,8-10,15H,6-7,11-12H2,1H3
• InChI Key: QLMYSTQQUSALTG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=N1)C(=O)N2CCC(CC2)OC3=CC=NC=C3
• Molecular Formula: C17H19N3O2
• Molecular Weight: 297.35 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves multi-step reactions including substitution reactions and three-component reactions. For instance, the synthesis of [1-(2,5-Dichloro-benzenesulfonyl)-piperidin-4-yl]-(2,4-difluoro-phenyl)-methanone oxime was achieved by a substitution reaction using 2,4-difluorophenyl(piperidin-4-yl)methanone oxime and 2,5-Dichloro-benzenesulfonylchloride . Similarly, the synthesis of 2-amino-4-(4-methoxyphenyl)-6-(piperidin-1-yl)pyridine-3,5-dicarbonitrile was carried out using a one-pot three-component reaction at room temperature, starting from malononitrile, 4-methoxybenzaldehyde, and piperidine . These methods could potentially be adapted for the synthesis of the compound of interest.

Molecular Structure Analysis

The molecular structure of related compounds has been confirmed using techniques such as single crystal X-ray diffraction, which revealed that the piperidine ring can adopt a chair conformation and that the geometry around certain atoms, such as sulfur, can be distorted tetrahedral . The presence of intermolecular hydrogen bonds and other interactions like C—Cl···π and π···π interactions contribute to the stability of the crystal structure . These findings suggest that the compound "(2-Methylpyridin-3-yl)(4-(pyridin-4-yloxy)piperidin-1-yl)methanone" may also exhibit a complex molecular structure with various stabilizing interactions.

Chemical Reactions Analysis

Physical and Chemical Properties Analysis

The physical and chemical properties of related compounds have been studied using different techniques. The thermal properties of the crystals were analyzed using thermogravimetric analysis, revealing stability in a certain temperature range . The electronic properties, such as the HOMO-LUMO energy gap, were evaluated using density functional theory calculations, which also helped identify reactive sites on the molecular surface . These studies provide a basis for understanding the physical and chemical properties of the compound "this compound", although direct studies on this compound would be necessary for a comprehensive analysis.

Scientific Research Applications

Organic Synthesis Applications

A study demonstrates the synthesis of similar compounds through an efficient method involving heterocycles containing both piperidine and pyridine rings. The approach offers a potential for applications in organic synthesis of piperidine- and pyridine-containing heterocycles, indicating the relevance of such compounds in the development of new synthetic methodologies (Zhang et al., 2020).

Material Science Applications

Research on adducts of tin(IV) chloride with heterocyclic bases, including pyridine and piperidine derivatives, provides insights into the thermochemical properties of such complexes. This work has implications for understanding the basicity and stability of these compounds, which could be relevant for material science applications, particularly in the synthesis and characterization of new materials (Dunstan, 2003).

Pharmacological Research

Although specific to derivatives rather than the exact compound, research on (6-aminopyridin-3-yl)(4-(pyridin-2-yl)piperazin-1-yl) methanone derivatives as TRPV4 antagonists showcases the potential pharmacological applications of similar compounds in treating pain. This highlights the broader relevance of such molecular structures in developing new therapeutic agents (Tsuno et al., 2017).